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Compound of Interest

Compound Name: Benzhydryl-hydrazine

CAS No.: 61765-84-2

Cat. No.: B1265863

Get Quote

Executive Summary
Benzhydryl-hydrazine (1-(diphenylmethyl)hydrazine) represents a critical pharmacophore in

the synthesis of antihistamines (e.g., cinnarizine analogues) and serves as a model system for

studying steric effects on hydrazine reactivity. Its unique architecture combines a bulky,

hydrophobic diphenylmethyl "propeller" with a nucleophilic, gauche-conforming hydrazine

moiety.[1]

This guide outlines a high-fidelity computational protocol for characterizing this molecule.

Unlike standard organic verifications, this protocol addresses the specific challenges of

dispersion interactions between phenyl rings and the lone-pair repulsion inherent to the

hydrazine core.
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For benzhydryl-hydrazine, standard functionals like B3LYP are insufficient due to their

inability to accurately model medium-range electron correlation (dispersion forces) critical for

the diphenylmethyl moiety.

Recommended Functional:M06-2X or

B97X-D.[1]

Causality: The benzhydryl group consists of two phenyl rings bonded to a central carbon.

These rings often adopt a "T-shaped" or twisted conformation relative to each other.[1]

M06-2X (Minnesota functional) is parameterized specifically to capture these non-covalent

interactions, yielding rotational barriers and conformational energies significantly closer to

experimental NMR data than B3LYP [1].[1]

Basis Set:6-311++G(d,p).[1][2]

Causality: The hydrazine nitrogen atoms possess lone pairs that require diffuse functions

(++) for accurate description, particularly when calculating proton affinity or nucleophilicity.

[1]

Solvation Models
While gas-phase calculations provide intrinsic properties, drug development requires solution-

phase data.[1]

Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model).[1]

Solvents: Water (

) for biological relevance; DMSO (

) for solubility benchmarking.[1]

Conformational Landscape Analysis
The geometry of benzhydryl-hydrazine is defined by two competing steric forces: the gauche

effect of the hydrazine unit and the steric clash of the phenyl rings.
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The Hydrazine Core (Gauche Effect)
Hydrazine (

) naturally adopts a gauche conformation (dihedral angle

) to minimize repulsion between the nitrogen lone pairs. In benzhydryl-hydrazine, the bulky
substituent forces deviations from this ideal angle.[1]

The Benzhydryl "Propeller"
The two phenyl rings cannot be coplanar due to steric hindrance with the central methine

proton. They adopt a twisted propeller shape.[1]

Protocol for Conformational Search:

Scan 1: Rotate the

bond (0° to 360° in 10° steps).[1]

Scan 2: Rotate the

bond to evaluate the orientation of the hydrazine tail relative to the phenyl rings.

Optimization: Re-optimize the local minima found in scans using M06-2X/6-311++G(d,p) with

"VeryTight" convergence criteria.

Visualization: Computational Workflow
The following diagram outlines the logical flow from structure generation to property validation.
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Figure 1: Step-by-step computational workflow for high-fidelity characterization of benzhydryl-
hydrazine.

Electronic Structure & Reactivity Descriptors[1][3]
Frontier Molecular Orbitals (FMO)
The reactivity is dictated by the HOMO-LUMO gap.

HOMO: Predominantly located on the hydrazine nitrogen lone pairs (n-orbital character).[1]

This confirms the molecule acts as a nucleophile.[1]

LUMO: Delocalized over the phenyl rings (

), indicating susceptibility to back-bonding or reduction.

Data Output Format (Example):

Descriptor Value (eV) Interpretation
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|

| -6.24 | High energy = Good Nucleophile | |

| -0.85 | Low electron affinity | |

| 5.39 | Kinetic Stability (Hard Soft Acid Base Theory) |

Molecular Electrostatic Potential (MEP)
Mapping the MEP onto the electron density isosurface reveals the active sites for drug-receptor

binding.

Negative Regions (Red): Localized on the terminal

and secondary

nitrogens. These are the primary sites for protonation or electrophilic attack (e.g., alkylation).
[1]

Positive Regions (Blue): Localized on the amide protons and the phenyl ring edges.

Thermodynamic Stability & Radical Scavenging[1]
Benzhydryl-hydrazine derivatives often exhibit antioxidant activity.[1] This is evaluated by

calculating the Bond Dissociation Enthalpy (BDE) of the N-H bonds.

Radical Formation Mechanism
The oxidation of hydrazine derivatives typically proceeds via Hydrogen Atom Transfer (HAT).

The stability of the resulting radical is enhanced by the benzhydryl group. The unpaired

electron can delocalize into the adjacent phenyl rings via resonance, lowering the BDE

compared to simple alkyl hydrazines [2].

Calculation Protocol for BDE
To ensure cancellation of errors, use isodesmic reactions rather than direct atomization.

Note: Include Zero-Point Energy (ZPE) corrections from the frequency calculation.
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Visualization: Radical Stabilization Pathway
The following diagram illustrates the stabilization mechanism of the benzhydryl radical

intermediate.

Benzhydryl-hydrazine
(Ground State)

Transition State
(N-H Elongation)

Oxidation/HAT

Benzhydryl-hydrazyl Radical
(Unpaired e- on N)

H-abstraction

Delocalization into
Phenyl Rings

Stabilization Energy
(~15-20 kcal/mol)

Click to download full resolution via product page

Figure 2: Reaction pathway showing the formation and resonance stabilization of the hydrazyl

radical.

Spectroscopic Validation (IR & NMR)
To validate the computed structure against experimental samples (e.g., QC in synthesis),

compare vibrational frequencies and NMR shifts.

Vibrational Spectroscopy (IR/Raman)
N-H Stretching:
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.[1]

Correction: DFT harmonic frequencies are typically overestimated.[1] Apply a scaling

factor of 0.967 for M06-2X calculations to match experimental anharmonic frequencies [3].

Phenyl Ring Breathing:

and

.[1]

NMR Prediction (GIAO Method)
Use the GIAO (Gauge-Independent Atomic Orbital) method on the optimized geometry.

Reference: Calculate TMS (Tetramethylsilane) at the same level of theory.

.[1]

Insight: The methine proton (

) is a diagnostic peak.[1] Its shift is highly sensitive to the twist angle of the phenyl rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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